88-88-0

Picryl chloride

Usually In Stock

• CAS RN:
• 88-88-0

• Formula:
• C6H2ClN3O6

• InChI:
• InChI=1S/C6H2ClN3O6/c7-6-4(9(13)14)1-3(8(11)12)2-5(6)10(15)16/h1-2H

• InChIKey:
• HJRJRUMKQCMYDL-UHFFFAOYSA-N

• Picryl chloride appears as a detonating explosive in the form of light yellow needles. Slightly soluble in ether, alcohol, and benzene. Insoluble in water. As insensitive to shock as TNT. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments. Under prolonged exposure to fire or heat the containers may explode violently.
  1-chloro-2,4,6-trinitrobenzene is the C-nitro compound that is chlorobenzene with three nitro substituents in the 2-, 4- and 6-positions. It has a role as an epitope, an explosive, a hapten and an allergen. It is a C-nitro compound and a member of monochlorobenzenes.
  A hapten that generates suppressor cells capable of down-regulating the efferent phase of trinitrophenol-specific contact hypersensitivity. (Arthritis Rheum 1991 Feb; 34(2):180).

1,2,4-Triazole

In Stock

• CAS RN:
• 288-88-0

• Formula:
• C2H3N3

• InChI:
• InChI=1S/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5)

• InChIKey:
• NSPMIYGKQJPBQR-UHFFFAOYSA-N

• 1H-1,2,4-triazole is a 1,2,4-triazole. It is a tautomer of a 3H-1,2,4-triazole and a 4H-1,2,4-triazole.

3-Azidopropyltrimethoxysilane

• CAS RN:
• 76788-88-0

• Formula:
• C6H15N3O3Si

• InChI:
• InChI=1S/C6H15N3O3Si/c1-10-13(11-2,12-3)6-4-5-8-9-7/h4-6H2,1-3H3

• InChIKey:
• QPSDFLMKLTXKDA-UHFFFAOYSA-N

• 3-Azidopropyltrimethoxysilane is a useful research compound. Its molecular formula is C6H15N3O3Si and its molecular weight is 205.29 g/mol. The purity is usually 95%.

Benzamide, N-(7-oxo-1,3,5-cycloheptatrien-1-yl)-3,4,5-trimethoxy-

• CAS RN:
• 18188-88-0

• Formula:
• C17H17NO5

• InChI:
• InChI=1S/C17H17NO5/c1-21-14-9-11(10-15(22-2)16(14)23-3)17(20)18-12-7-5-4-6-8-13(12)19/h4-10H,1-3H3,(H,18,19,20)

• InChIKey:
• HZSQZWNHTZCPLK-UHFFFAOYSA-N

• Benzamide, N-(7-oxo-1,3,5-cycloheptatrien-1-yl)-3,4,5-trimethoxy-, also known as Benzamide, N-(7-oxo-1,3,5-cycloheptatrien-1-yl)-3,4,5-trimethoxy-, is a useful research compound. Its molecular formula is C17H17NO5 and its molecular weight is 315.32 g/mol. The purity is usually 95%.

4-Hydrazino-5-methoxy-2-methylthiopyrimidine

In Stock

• CAS RN:
• 89488-88-0

• Formula:
• C6H10N4OS

• InChI:
• InChI=1S/C6H10N4OS/c1-11-4-3-8-6(12-2)9-5(4)10-7/h3H,7H2,1-2H3,(H,8,9,10)

• InChIKey:
• UETNMJZAZXGQLE-UHFFFAOYSA-N

• 4-Hydrazino-5-methoxy-2-methylthiopyrimidine is a useful research compound. Its molecular formula is C6H10N4OS and its molecular weight is 186.24g/mol. The purity is usually 95%.

N-(3-chloro-2-methylphenyl)-2-(7-methoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)acetamide

In Stock

• CAS RN:
• 893788-88-0

• Formula:
• C27H26ClN3O3

• InChI:
• InChI=1S/C27H26ClN3O3/c1-17-7-10-21(11-8-17)29-15-20-13-19-9-12-22(34-3)14-25(19)31(27(20)33)16-26(32)30-24-6-4-5-23(28)18(24)2/h4-14,29H,15-16H2,1-3H3,(H,30,32)

• InChIKey:
• DOJNZYBPLKFKJV-UHFFFAOYSA-N

• N-(3-chloro-2-methylphenyl)-2-(7-methoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C27H26ClN3O3 and its molecular weight is 475.97. The purity is usually 95%.

1-(4-(2-fluorophenyl)piperazin-1-yl)-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)ethane-1,2-dione

In Stock

• CAS RN:
• 893988-88-0

• Formula:
• C26H27FN4O3

• InChI:
• InChI=1S/C26H27FN4O3/c27-21-8-2-4-10-23(21)28-13-15-30(16-14-28)26(34)25(33)20-17-31(22-9-3-1-7-19(20)22)18-24(32)29-11-5-6-12-29/h1-4,7-10,17H,5-6,11-16,18H2

• InChIKey:
• GGTIPLLNIOJYCY-UHFFFAOYSA-N

• 1-(4-(2-fluorophenyl)piperazin-1-yl)-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C26H27FN4O3 and its molecular weight is 462.525. The purity is usually 95%.

2'-Carboethoxy-3-(3-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898788-88-0

• Formula:
• C18H17FO3

• InChI:
• InChI=1S/C18H17FO3/c1-2-22-18(21)16-9-4-3-8-15(16)17(20)11-10-13-6-5-7-14(19)12-13/h3-9,12H,2,10-11H2,1H3

• InChIKey:
• HQQRJNARYUZQEG-UHFFFAOYSA-N

• 2'-Carboethoxy-3-(3-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C18H17FO3 and its molecular weight is 300.3 g/mol. The purity is usually 95%.

4-benzoyl-1-(2-(dimethylamino)ethyl)-3-hydroxy-5-(3-methoxy-4-propoxyphenyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636988-88-0

• Formula:
• C25H30N2O5

• InChI:
• InChI=1S/C25H30N2O5/c1-5-15-32-19-12-11-18(16-20(19)31-4)22-21(23(28)17-9-7-6-8-10-17)24(29)25(30)27(22)14-13-26(2)3/h6-12,16,22,28H,5,13-15H2,1-4H3/b23-21+

• InChIKey:
• TWSLEUPJDUCVJU-XTQSDGFTSA-N

• 4-benzoyl-1-(2-(dimethylamino)ethyl)-3-hydroxy-5-(3-methoxy-4-propoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H30N2O5 and its molecular weight is 438.5g/mol. The purity is usually 95%.

(13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione

In Stock

• CAS RN:
• 932388-88-0

• Formula:
• C21H26O2

• InChI:
• InChI=1S/C21H26O2/c1-3-13-10-20-14(11-21(13)23)4-5-17-18-7-6-15(12(2)22)16(18)8-9-19(17)20/h6-7,11,13,16-17,19-20H,3-5,8-10H2,1-2H3/t13?,16-,17+,19+,20+/m1/s1

• InChIKey:
• NZDZEWWMLWCFIK-XKGFGPFHSA-N

• (13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione, also known as (13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione, is a useful research compound. Its molecular formula is C21H26O2 and its molecular weight is 310.437. The purity is usually 95%.

2-(azepan-1-yl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-oxoacetamide

In Stock

• CAS RN:
• 1014088-88-0

• Formula:
• C17H22N6O3

• InChI:
• InChI=1S/C17H22N6O3/c1-11-10-14(24)20-17(18-11)23-13(9-12(2)21-23)19-15(25)16(26)22-7-5-3-4-6-8-22/h9-10H,3-8H2,1-2H3,(H,19,25)(H,18,20,24)

• InChIKey:
• OIHCYDAPNUAMNL-UHFFFAOYSA-N

• 2-(azepan-1-yl)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C17H22N6O3 and its molecular weight is 358.402. The purity is usually 95%.

Methyl 4-piperidin-2-ylbutanoate

Usually In Stock

• CAS RN:
• 1187988-88-0

• Formula:
• C10H19NO2

• InChI:
• InChI=1S/C10H19NO2/c1-13-10(12)7-4-6-9-5-2-3-8-11-9/h9,11H,2-8H2,1H3

• InChIKey:
• PYCRHVWQBBUEKH-UHFFFAOYSA-N

• Methyl 4-piperidin-2-ylbutanoate is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.267. The purity is usually 95%.

(3-(Dimethylamino)phenyl)(7-phenyl-1,4-thiazepan-4-yl)methanone

In Stock

• CAS RN:
• 1797288-88-0

• Formula:
• C20H24N2OS

• InChI:
• InChI=1S/C20H24N2OS/c1-21(2)18-10-6-9-17(15-18)20(23)22-12-11-19(24-14-13-22)16-7-4-3-5-8-16/h3-10,15,19H,11-14H2,1-2H3

• InChIKey:
• AEIMNNFUFXUIFA-UHFFFAOYSA-N

• (3-(Dimethylamino)phenyl)(7-phenyl-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C20H24N2OS and its molecular weight is 340.49. The purity is usually 95%.

Benzo[d]thiazol-2-yl(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797688-88-0

• Formula:
• C17H13FN2O3S2

• InChI:
• InChI=1S/C17H13FN2O3S2/c18-11-5-7-12(8-6-11)25(22,23)13-9-20(10-13)17(21)16-19-14-3-1-2-4-15(14)24-16/h1-8,13H,9-10H2

• InChIKey:
• JQGSUZGMZBGQPJ-UHFFFAOYSA-N

• Benzo[d]thiazol-2-yl(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H13FN2O3S2 and its molecular weight is 376.42. The purity is usually 95%.

Rovazolac

In Stock

• CAS RN:
• 1454288-88-0

• Formula:
• C21H19F3N2O4S

• InChI:
• InChI=1S/C21H19F3N2O4S/c1-3-30-20(27)13-26-18(12-19(25-26)21(22,23)24)15-9-7-14(8-10-15)16-5-4-6-17(11-16)31(2,28)29/h4-12H,3,13H2,1-2H3

• InChIKey:
• ZUMNJDGBYXHASJ-UHFFFAOYSA-N

• Rovazolac is an anti-inflammatory drug candidate.